N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide

• IUPAC Name: N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C16H16N4O2/c1-20-14(7-10-18-20)13-4-2-12(3-5-13)6-9-17-16(21)15-8-11-19-22-15/h2-5,7-8,10-11H,6,9H2,1H3,(H,17,21)
• InChI Key: WDDIHESOKSJUOZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)C3=CC=NO3
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol
• CAS No.: 2640973-11-9

Description

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide (NMPEC) is a synthetic compound that has been studied extensively for its potential applications in scientific research. It is a member of the oxazole-carboxamide family, and its structure is composed of an oxazole ring, an amide group, and a methylpyrazole side chain. NMPEC has been used in a variety of scientific research applications, including as a substrate for enzymes, a ligand for receptors, and a model compound for studying the structure and function of proteins. In addition, NMPEC has been studied for its biochemical and physiological effects and for its potential use in laboratory experiments.

Scientific Research Applications

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide has been used in a variety of scientific research applications. It has been used as a substrate for enzymes, a ligand for receptors, and a model compound for studying the structure and function of proteins. In addition, this compound has been used to study the effects of oxidative stress and to study the effects of environmental pollutants on organisms.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to target enzymes likeNicotinamide phosphoribosyltransferase (NAMPT) . NAMPT catalyzes the rate-limiting step of the NAD+ salvage pathway, playing a pivotal role in many biological processes including metabolism and aging .

Mode of Action

Similar compounds have been found to interact with their targets by binding to the active site, leading to changes in the target’s function . For instance, certain compounds have been found to have a desirable fitting pattern in the LmPTR1 pocket (active site), characterized by lower binding free energy .

Biochemical Pathways

Given the potential target nampt, it can be inferred that the compound may affect theNAD+ salvage pathway . This pathway is crucial for many biological processes, including metabolism and aging .

Pharmacokinetics

Compounds with similar structures are known to be highly soluble in water and other polar solvents , which could potentially impact their bioavailability.

Result of Action

Similar compounds have shown potent activity against certain strains of bacteria . For instance, some compounds have shown potent anti-tubercular activity against Mycobacterium tuberculosis strain .

Advantages and Limitations for Lab Experiments

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a high solubility in aqueous solutions, making it easy to work with. Additionally, its structure is relatively simple, making it a useful model compound for studying the structure and function of proteins. However, this compound has several limitations for use in laboratory experiments. It is a synthetic compound, so its effects may not accurately reflect those of natural compounds. Additionally, it is not very stable in solution, so it must be handled carefully.

Future Directions

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide has potential for use in a variety of future applications. It may be useful for studying the effects of oxidative stress and environmental pollutants on organisms. Additionally, it may be useful for studying the mechanisms of drug action and for developing new drugs. Furthermore, it may be useful for studying the structure and function of proteins and for developing new therapeutic compounds. Finally, it may be useful for studying the effects of various compounds on cell signaling pathways and for developing new therapeutic compounds.

Synthesis Methods

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-1,2-oxazole-5-carboxamide can be synthesized through a four-step process. First, the methylpyrazole side chain is synthesized using a condensation reaction between ethyl propionate and hydrazine. Next, the oxazole ring is synthesized by reacting the methylpyrazole side chain with ethyl acetoacetate and hydroxylamine hydrochloride. This reaction forms an intermediate, which is then reacted with ethyl acetoacetate and hydroxylamine hydrochloride to form the final product, this compound.